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Compound of Interest

Compound Name: Sodium peracetate

Cat. No.: B1260957 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

sodium peracetate solutions.

Frequently Asked Questions (FAQs)
Q1: How does the corrosivity of sodium peracetate compare to peracetic acid (PAA)?

A1: Sodium peracetate solutions are generally considered less corrosive than peracetic acid

(PAA) solutions. This is because sodium peracetate is mildly alkaline, whereas PAA is highly

acidic[1]. The lower acidity of sodium peracetate solutions contributes to a reduced corrosive

effect on many materials. It is often considered a less corrosive alternative in applications like

cooling tower water treatment[1].

Q2: What are the typical decomposition byproducts of sodium peracetate in solution?

A2: The decomposition byproducts of sodium peracetate are generally benign and include

glycerin and sodium acetate[2]. These byproducts are not considered to be significantly

corrosive.

Q3: What is the expected stability of a sodium peracetate solution?

A3: The stability of sodium peracetate solutions can be limited. One study on a 2% Sekusept

Aktiv solution, which contains sodium perborate that forms peracetic acid, found it was stable

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1260957?utm_src=pdf-interest
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1935347
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1935347
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.tappi.org/content/Events/19PEERS/19PEE53.pdf
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for only four days[3][4]. The concentration of the active ingredient decreased over this period,

although the pH remained stable[3][4]. Users should consider the stability of their specific

formulation in their experimental planning.

Q4: Are there any known corrosion inhibitors that are effective in peroxyacetic solutions?

A4: Yes, research on the more corrosive peracetic acid (PAA) has identified several effective

corrosion inhibitors. These may also be effective for sodium peracetate solutions and include:

Sodium tungstate[5][6]

Sodium molybdate[7]

Non-ionic surfactants[8][9] Additionally, adjusting the pH of PAA solutions towards neutral

(pH 7) has been shown to significantly decrease their corrosive impact[8][9].

Troubleshooting Guide
Issue: I am observing unexpected corrosion (e.g., rust, pitting, discoloration) on my equipment

after exposure to a sodium peracetate solution.

Possible Causes and Solutions:

Material Incompatibility: The material of your equipment may not be compatible with your

sodium peracetate solution.

Recommendation: Cross-reference your equipment's material with the compatibility data.

For materials not listed, it is advisable to conduct a compatibility test. Stainless steel (304

and 316) and aluminum are generally resistant to related peroxyacetic solutions, while

mild steel, galvanized iron, and copper are more susceptible[10].

High Solution Temperature: Elevated temperatures can accelerate corrosion rates.

Recommendation: If your protocol allows, try to maintain the sodium peracetate solution

at a lower temperature. For peracetic acid, it has been shown that decreasing the solution

temperature decreases the corrosion rate[10].
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High Solution Concentration: The concentration of sodium peracetate can influence its

corrosivity.

Recommendation: Use the lowest effective concentration for your application. Higher

concentrations of peracetic acid are known to increase corrosion rates on susceptible

materials[10].

Presence of Contaminants: Contaminants in the water used to prepare the solution, such as

chlorides, can increase the corrosion rate[6].

Recommendation: Use high-purity, deionized, or distilled water to prepare your sodium
peracetate solutions to avoid introducing corrosive ions[11].

Extended Contact Time: The longer the material is in contact with the solution, the greater

the potential for corrosion.

Recommendation: Minimize the contact time between your equipment and the sodium
peracetate solution to what is necessary for your experimental protocol. For PAA, shorter

contact times are recommended to reduce corrosion[10].

Quantitative Data Summary
Table 1: Material Compatibility with Peroxyacetic Acid (PAA) Solutions (up to 17%)

Note: This data is for peracetic acid (PAA) and should be used as a conservative guideline for

sodium peracetate, which is generally less corrosive.[1]

Material Category Recommended (A)
Limited Resistance
(B)

Unsuitable (C)

Metals

Stainless Steel (304,

316L), Titanium,

Zirconium, Tantalum

Aluminum,

Polyethylene,

Polypropylene, PVC

Mild Steel, Galvanized

Steel, Copper, Brass,

Natural Rubber

Plastics & Elastomers PTFE, PVDF

Polyethylene,

Polypropylene, PVC,

Silicone Rubber

Natural Rubber,

Neoprene, Nitrile

Rubber, Styrene

Butadiene
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Rating Descriptions:

A (Recommended): Acceptable corrosion rates and minimal effect on solution stability.

B (Limited Resistance): Material may have limited resistance or require further testing.

Service life can be dependent on factors like temperature.

C (Unsuitable): Material is not recommended for use. (Source: Adapted from[12])

Table 2: Corrosion Rates of Various Metals in Peracetic Acid (PAA) Solutions

Note: This data illustrates the effect of PAA concentration on different metals. Sodium
peracetate is expected to be less corrosive.

Metal
Corrosion Rate
(mpy) at 100 ppm
PAA

Corrosion Rate
(mpy) at 200 ppm
PAA

Corrosion Rate
(mpy) at 400 ppm
PAA

Aluminum 99.5% 0 0 0

Stainless Steel 304 0 0 0

Stainless Steel 316 0 0 0

Tinned Iron 0 0 0

Galvanized Iron 5.4 19.4 49.5

Mild Steel 34.1 53.8 78.1

Copper 1.9 23.1 54.0

Corrosion Rate Standards:

<5 mpy: Very Good

5.1-10 mpy: Acceptable/Marginal

>10 mpy: Corrosive (Source:[10])
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Experimental Protocols
Protocol: Weight Loss Test for Material Corrosion (Corrosion Coupon Test)

This protocol is adapted from standard methods for testing material compatibility with chemical

solutions[3][10].

Objective: To determine the corrosion rate of a specific material in a sodium peracetate
solution.

Materials:

Corrosion coupons of the material to be tested (with known surface area and initial weight).

Sodium peracetate solution of the desired concentration.

Glass beakers or other suitable immersion containers.

Analytical balance.

ASTM-compliant cleaning materials for the specific metal being tested.

Temperature-controlled environment (e.g., water bath, incubator).

Procedure:

Coupon Preparation: a. Clean the corrosion coupons according to ASTM standards for the

specific material to remove any protective oils or contaminants. b. Dry the coupons

completely. c. Weigh each coupon accurately using an analytical balance and record the

initial weight (W_initial).

Immersion: a. Place the prepared sodium peracetate solution in the immersion containers.

b. Suspend the cleaned and weighed coupons in the solution, ensuring they are fully

submerged and not in contact with each other or the container walls. c. Place the containers

in a temperature-controlled environment for the duration of the test (e.g., 30 days). d. If the

solution stability is a concern, replace the solution at regular intervals (e.g., every 48 hours)

[10].
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Coupon Analysis: a. At the end of the test period, carefully remove the coupons from the

solution. b. Clean the coupons according to ASTM procedures to remove any corrosion

products. c. Dry the coupons completely. d. Weigh each coupon accurately and record the

final weight (W_final).

Corrosion Rate Calculation: a. Calculate the weight loss (ΔW) = W_initial - W_final. b.

Calculate the corrosion rate in mils per year (mpy) using the following formula: mpy = (K *

ΔW) / (A * T * D) Where:

K = a constant (e.g., 3.45 x 10^6 for ΔW in grams, A in cm², T in hours, D in g/cm³)

ΔW = Weight loss in grams

A = Surface area of the coupon in cm²

T = Immersion time in hours

D = Density of the material in g/cm³
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Caption: Corrosion Troubleshooting Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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